Cas no 2229319-65-5 (methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate)

• Product Name: methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate
• CAS No: 2229319-65-5
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6173183
• PubChem ID: 165640805
• Update Time: 2025-06-30

methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 2229319-65-5
• EN300-1741193
• methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate

• Inchi： 1S/C12H18N2O3/c1-7(2)14-9(4)12(8(3)13-14)10(15)6-11(16)17-5/h7H,6H2,1-5H3
• InChI Key： WNJRHLSIBVUDBC-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C(C)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate

Methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate (CAS No. 2229319-65-5): A Comprehensive Overview

Methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate, identified by its CAS number CAS No. 2229319-65-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The structural uniqueness of this molecule, characterized by its 3,5-dimethyl substitution and the presence of a propyl group at the 1-position, makes it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of Methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate consists of a pyrazole core appended with an ester group. The pyrazole ring is a heterocyclic aromatic compound that has garnered considerable attention due to its ability to interact with multiple biological targets. Specifically, the 3,5-dimethyl substitution enhances the stability and bioavailability of the molecule, making it more suitable for pharmacological applications. Additionally, the propyl group at the 1-position contributes to the compound's solubility and metabolic profile, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. These compounds have shown promise in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The unique structural features of Methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate position it as a potential lead compound for further medicinal chemistry exploration. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the well-documented role of pyrazole derivatives in modulating inflammatory pathways.

The synthesis of Methyl 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-3-oxopropanoate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyrazole core through condensation reactions followed by functionalization with the ester group. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to ensure high yields and purity. These synthetic methodologies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological properties of Methyl 3-[3,5-dimethyl-1-(propan-2-yll)-1H-pyrazol4-yll]-3 oxopropanoate have been extensively studied in vitro and in vivo. Initial studies have revealed that this compound exhibits potent inhibitory activity against various enzymes involved in inflammatory responses. For instance, it has demonstrated significant efficacy in reducing levels of key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, animal models have shown that treatment with this compound leads to reduced inflammation and tissue damage in models of acute and chronic inflammation.

The potential therapeutic applications of Methyl 3-[35 dimeth yl l propan -2 y l l H pyrazol -4 yl l]-30xopropanoate extend beyond anti-inflammatory therapy. Emerging research suggests that this compound may also have antitumor properties due to its ability to inhibit proliferation and induce apoptosis in cancer cells. Furthermore, its structural similarity to known kinase inhibitors has prompted investigations into its potential as a chemotherapeutic agent. These findings highlight the broad therapeutic spectrum of this compound and its potential to address multiple disease states.

In conclusion, Methyl 3-[35 dimeth yl l propan -2 y l l H pyrazol -4 yl l]-30xopropanoate (CAS No. 222931965) is a structurally unique compound with significant pharmaceutical potential. Its synthesis involves sophisticated chemical methodologies that ensure high purity and yield suitable for further study. Preclinical data indicate that this compound exhibits potent anti-inflammatory effects and may also possess antitumor properties. As research in this field continues to evolve, Methyl 3-[35 dimeth yl l propan -2 y l l H pyrazol -4 yl l]-30xopropanoate is poised to play a crucial role in the development of novel therapeutic agents for treating various diseases.